Cas no 1354949-40-8 (2-Amino-2-cyclobutylacetic acid hydrochloride)

• Product Name: 2-Amino-2-cyclobutylacetic acid hydrochloride
• CAS No: 1354949-40-8
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD20731265
• CID: 4589740
• PubChem ID: 56828173
• Update Time: 2025-05-21

2-Amino-2-cyclobutylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclobutylacetic acid hydrochloride
• 2-Amino-2-cyclobutylacetic acid HCl
• 2-amino-2-cyclobutylacetic acid;hydrochloride
• F31113
• Z1309515310
• EN300-96807
• CS-D0530
• 1354949-40-8
• Cyclobutaneacetic acid, alpha-amino-, hydrochloride
• 2-amino-2-cyclobutylaceticacidhydrochloride
• MFCD20731265
• AKOS026742294
• 2-Amino-2-cyclobutylacetic acid hydrochloride

• MDL： MFCD20731265
• Inchi： 1S/C6H11NO2.ClH/c7-5(6(8)9)4-2-1-3-4;/h4-5H,1-3,7H2,(H,8,9);1H
• InChI Key： SUOZIIJENXIMGX-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C1CCC1)N)=O

Computed Properties

• Exact Mass: 165.056
• Monoisotopic Mass: 165.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-2-cyclobutylacetic acid hydrochloride

Recent Advances in the Study of 2-Amino-2-cyclobutylacetic Acid Hydrochloride (CAS: 1354949-40-8)

2-Amino-2-cyclobutylacetic acid hydrochloride (CAS: 1354949-40-8) is a cyclobutane-derived amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the development of peptide-based drugs and enzyme inhibitors. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the strained cyclobutane ring and the presence of both amino and carboxylic acid functional groups, make it an attractive scaffold for modulating protein-protein interactions and enzyme active sites. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into peptidomimetics targeting inflammatory pathways, showing enhanced metabolic stability compared to linear analogues. The hydrochloride salt form (1354949-40-8) has been particularly valuable for improving solubility in aqueous formulations during preclinical testing.

Recent synthetic methodology developments have significantly improved access to enantiomerically pure 2-amino-2-cyclobutylacetic acid derivatives. A team at MIT reported a novel asymmetric [2+2] cycloaddition approach in Nature Chemistry (2024) that allows for gram-scale production of the (R)-enantiomer with >99% ee. This advancement addresses previous challenges in stereocontrol during cyclobutane ring formation and has enabled more extensive structure-activity relationship studies of related compounds.

In terms of biological activity, several research groups have investigated the compound's potential as a γ-aminobutyric acid (GABA) analogue. Preliminary in vitro data presented at the 2024 ACS National Meeting suggests that 2-amino-2-cyclobutylacetic acid hydrochloride shows selective binding to GABA_B receptors, with potential applications in neurological disorders. However, in vivo studies indicate that the compound has limited blood-brain barrier penetration, prompting current research into prodrug strategies to improve CNS bioavailability.

The pharmaceutical industry has shown growing interest in this scaffold, with two major companies filing patent applications in 2023-2024 for its use in protease inhibitors. One application specifically claims derivatives of 1354949-40-8 as novel hepatitis C virus NS3/4A protease inhibitors with improved resistance profiles. These developments underscore the compound's versatility as a structural motif in drug design.

Looking forward, several challenges remain in the development of 2-amino-2-cyclobutylacetic acid hydrochloride-based therapeutics. Current research efforts are focused on understanding its metabolic fate in mammalian systems and optimizing its physicochemical properties for drug development. The compound's strained ring system presents both opportunities for novel bioactivity and challenges in terms of synthetic accessibility and stability. As these issues are addressed through ongoing research, 1354949-40-8 is poised to become an increasingly important tool in medicinal chemistry and chemical biology.